Cas no 2229426-46-2 (2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine)
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine
- EN300-1907036
- 2229426-46-2
-
- Inchi: 1S/C11H16BrN3O/c1-15-4-3-13-6-9(15)11-8(12)5-14-7-10(11)16-2/h5,7,9,13H,3-4,6H2,1-2H3
- InChI Key: ZKRYZQKTOHGOFF-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1C1CNCCN1C)OC
Computed Properties
- Exact Mass: 285.04767g/mol
- Monoisotopic Mass: 285.04767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 37.4Ų
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1907036-0.05g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 0.05g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1907036-0.1g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 0.1g |
$1207.0 | 2023-09-18 | ||
| Enamine | EN300-1907036-0.25g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 0.25g |
$1262.0 | 2023-09-18 | ||
| Enamine | EN300-1907036-0.5g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 0.5g |
$1316.0 | 2023-09-18 | ||
| Enamine | EN300-1907036-1.0g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1907036-2.5g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 2.5g |
$2688.0 | 2023-09-18 | ||
| Enamine | EN300-1907036-5.0g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1907036-10.0g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1907036-1g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 1g |
$1371.0 | 2023-09-18 | ||
| Enamine | EN300-1907036-5g |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine |
2229426-46-2 | 5g |
$3977.0 | 2023-09-18 |
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine
Introduction to 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine (CAS No. 2229426-46-2)
2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine, with the CAS number 2229426-46-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a brominated pyridine moiety, and a methoxy group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.
The chemical structure of 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine is particularly noteworthy due to its versatility in forming stable complexes with various biological targets. The bromine atom, for instance, can participate in halogen bonding interactions, which are increasingly recognized for their importance in protein-ligand recognition and drug design. The methoxy group, on the other hand, can enhance the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for optimizing drug-like properties.
Recent studies have highlighted the potential of 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine in various therapeutic areas. For example, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. This makes it a promising candidate for further investigation as an anticancer agent.
In addition to its anticancer properties, 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine has also shown potential in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can modulate the activity of specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to selectively target these receptors suggests that 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine could be developed into a novel therapeutic agent for these debilitating conditions.
The pharmacokinetic properties of 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring that the compound can effectively reach its intended biological targets. These properties make it an attractive candidate for further preclinical and clinical development.
In terms of safety and toxicity, preliminary studies have indicated that 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on elucidating the long-term safety profile and identifying any potential side effects associated with prolonged use.
The synthesis of 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine has been optimized using modern synthetic methods to ensure high yields and purity. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and multistep sequences involving functional group manipulations. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.
In conclusion, 2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine (CAS No. 2229426-46-2) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Continued research into its biological activities and safety profile will be essential for realizing its full potential in the treatment of various diseases.
2229426-46-2 (2-(3-bromo-5-methoxypyridin-4-yl)-1-methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)